Cas no 111549-97-4 (5-O-Allyl-2,3,4-tri-O-benzyl-D-ribitol)

• Product Name: 5-O-Allyl-2,3,4-tri-O-benzyl-D-ribitol
• CAS No: 111549-97-4
• MF: C₂₉H₃₄O₅
• MW: 462.577269077301
• CID: 62878
• PubChem ID: 10885065
• Update Time: 2025-05-24

5-O-Allyl-2,3,4-tri-O-benzyl-D-ribitol Chemical and Physical Properties

Names and Identifiers

• (2S,3S,4R)-5-(Allyloxy)-2,3,4-tris(benzyloxy)pentan-1-ol
• 2,3,4-Tris-O-(phenylmethyl)-5-O-2-propenyl-D-ribitol
• (2S,3S,4R)-2,3,4-tris(phenylmethoxy)-5-prop-2-enoxypentan-1-ol
• 5-O-Allyl-2,3,4-tri-O-benzyl-D-ribitol
• 2,3,4-Tris-O-(phenylmethyl)-5-O-(prop-2-enyl)-D-ribitol
• 5-O-Allyl-2,3,4-O-benzyl-D-ribitol
• SCHEMBL6382486
• 2,3,4-Tri-O-benzyl-5-O-prop-2-en-1-yl-D-ribitol
• 111549-97-4
• DTXSID00447052
• AT37106
• W-200830
• (2S,3S,4R)-5-Allyloxy-3-benzyloxy-2,4-bis-((E)-2-
• AKOS016007328
• vinyl-but-2-enyloxy)-pentan-1-ol
• (2S,3S,4R)-2,3,4-TRIS(BENZYLOXY)-5-(PROP-2-EN-1-YLOXY)PENTAN-1-OL

• MDL： MFCD09750685
• Inchi： 1S/C29H34O5/c1-2-18-31-23-28(33-21-25-14-8-4-9-15-25)29(34-22-26-16-10-5-11-17-26)27(19-30)32-20-24-12-6-3-7-13-24/h2-17,27-30H,1,18-23H2/t27-,28+,29-/m0/s1
• InChI Key： PBGRBWYIGUUVHW-NHKHRBQYSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H]([C@H](CO)OCC1C=CC=CC=1)[C@@H](COCC=C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 462.24100
• Monoisotopic Mass: 462.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 16
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.124
• Boiling Point: 592.3±50.0 °C at 760 mmHg
• Flash Point: 312.0±30.1 °C
• Refractive Index: 1.568
• PSA: 57.15000
• LogP: 4.93750
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

5-O-Allyl-2,3,4-tri-O-benzyl-D-ribitol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-O-Allyl-2,3,4-tri-O-benzyl-D-ribitol

Comprehensive Overview of 5-O-Allyl-2,3,4-tri-O-benzyl-D-ribitol (CAS No. 111549-97-4): Properties, Applications, and Research Insights

5-O-Allyl-2,3,4-tri-O-benzyl-D-ribitol (CAS No. 111549-97-4) is a specialized carbohydrate derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the class of benzyl-protected ribitol derivatives, which are pivotal intermediates in the synthesis of nucleosides, nucleotides, and other bioactive molecules. Its unique structural features, including the allyl and benzyl protecting groups, make it a versatile building block for chemists exploring glycosylation reactions and carbohydrate-based drug design.

In recent years, the demand for custom carbohydrate synthesis has surged, driven by advancements in glycobiology and drug discovery. Researchers frequently search for terms like "ribitol derivatives applications" or "allyl-protected sugars in medicinal chemistry," reflecting the growing interest in this niche. The compound’s CAS No. 111549-97-4 is often queried in databases like SciFinder and Reaxys, underscoring its relevance in academic and industrial settings.

The molecular structure of 5-O-Allyl-2,3,4-tri-O-benzyl-D-ribitol features a D-ribitol backbone with selective protection at the 2, 3, and 4 positions by benzyl groups, while the 5-position is modified with an allyl ether. This design enables controlled deprotection strategies, a critical aspect of stereoselective synthesis. Such precision is essential for developing glycosidase inhibitors or antiviral agents, where sugar moieties play a key role in biological activity.

From an SEO perspective, trending queries like "how to synthesize protected ribitol derivatives" or "benzyl group stability in carbohydrate chemistry" align with this compound’s utility. Laboratories often seek protocols for its use in solid-phase peptide synthesis (SPPS) or as a precursor for C-glycoside formation, highlighting its cross-disciplinary appeal.

Environmental and regulatory considerations are also topical. While 5-O-Allyl-2,3,4-tri-O-benzyl-D-ribitol is not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste. Researchers increasingly explore catalytic methods or biocatalytic approaches to enhance sustainability—a trend mirrored in searches for "eco-friendly protecting group strategies."

In conclusion, 5-O-Allyl-2,3,4-tri-O-benzyl-D-ribitol (CAS No. 111549-97-4) exemplifies the intersection of traditional organic chemistry and modern biomedical innovation. Its adaptability in synthesis and alignment with current research trends ensures its continued prominence in scientific literature and industrial applications.